3-Methyl-4-phenoxybenzoic acid

• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 3-methyl-4-phenoxybenzoic acid
• InChI: InChI=1S/C14H12O3/c1-10-9-11(14(15)16)7-8-13(10)17-12-5-3-2-4-6-12/h2-9H,1H3,(H,15,16)
• InChI Key: JGNABYCGYWTFHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)OC2=CC=CC=C2

Description

3-Methyl-4-phenoxybenzoic acid is a useful research compound. Its molecular formula is C14H12O3 and its molecular weight is 228.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl 3-methyl-4-phenoxybenzoate (654 mg, 2.3 mmol), 2,2,2-trifluoroacetic acid (1 mL) and dichloromethane (4 mL) were stirred at 20° C. for 4 hours. The mixture was washed with water (10 mL×2). The organic phase was separated, dried over sodium sulfate, filtered and concentrated to give a residue. The residue was purified by column chromatography (silica gel, petroleum ether/ethyl acetate=2:1) to give 3-methyl-4-phenoxybenzoic acid as a white solid (200 mg, 38%). LRMS (M+H)− m/z: calcd 228.08. found 228.